Cas no 1345974-62-0 ((1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid;rhodium)

• Product Name: (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid;rhodium
• CAS No: 1345974-62-0
• MF: C₈₈H₆₈Br₄O₈Rh₂
• MW: 1778.90374660492
• MDL: MFCD27978419
• CID: 4727098
• PubChem ID: 121237572
• Update Time: 2025-07-26

(1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid;rhodium Chemical and Physical Properties

Names and Identifiers

• Tetrakis[(R)-(-)-[(1R)-1-(4-bromophenyl)-2,2-diphenylcyclopropanecarboxylato]dirhodium(II) Rh2(R-BTPCP)4
• (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid;rhodium
• MFCD27978419
• 1345974-62-0
• G69131

• MDL： MFCD27978419
• Inchi： 1S/4C22H17BrO2.2Rh/c4*23-19-13-11-18(12-14-19)22(20(24)25)15-21(22,16-7-3-1-4-8-16)17-9-5-2-6-10-17;;/h4*1-14H,15H2,(H,24,25);;/t4*22-;;/m0000../s1
• InChI Key： FEKZBPRUJFOHNK-JOECBHQBSA-N
• SMILES： [Rh].[Rh].BrC1C=CC(=CC=1)[C@]1(C(=O)O)CC1(C1C=CC=CC=1)C1C=CC=CC=1.BrC1C=CC(=CC=1)[C@]1(C(=O)O)CC1(C1C=CC=CC=1)C1C=CC=CC=1.BrC1C=CC(=CC=1)[C@]1(C(=O)O)CC1(C1C=CC=CC=1)C1C=CC=CC=1.BrC1C=CC(=CC=1)[C@]1(C(=O)O)CC1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 1777.97166g/mol
• Monoisotopic Mass: 1773.97576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 102
• Rotatable Bond Count: 16
• Complexity: 2240
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Additional information on (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid;rhodium

Introduction to (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid;rhodium (CAS No. 1345974-62-0)

The compound (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid, in conjunction with Rhodium, represents a fascinating intersection of organic chemistry and catalysis. This intricate molecular structure has garnered significant attention in the scientific community due to its potential applications in pharmaceutical synthesis and material science. With a CAS number of 1345974-62-0, this compound is a subject of extensive research, particularly for its role as a chiral auxiliary and catalyst in asymmetric reactions.

The molecular framework of (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid features a cyclopropane ring substituted with a brominated phenyl group and two phenyl groups at the 2-position. This unique arrangement not only imparts steric hindrance but also enhances reactivity, making it an excellent candidate for various chemical transformations. The presence of the bromine atom at the 4-position of the phenyl ring further facilitates functionalization, allowing for diverse derivatization strategies.

Rhodium, on the other hand, is a precious metal known for its exceptional catalytic properties. When combined with the aforementioned organic compound, it forms an effective catalyst system that can be employed in various synthetic pathways. Rhodium complexes are particularly renowned for their ability to facilitate cross-coupling reactions, hydrogenation processes, and other transformations that are crucial in the synthesis of complex molecules.

Recent advancements in the field have highlighted the utility of this compound in asymmetric synthesis. The chiral nature of (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid allows it to induce enantioselectivity in reactions, which is pivotal for the production of optically active pharmaceuticals. Such compounds are essential in drug development, where the stereochemistry of a molecule can significantly influence its biological activity.

In the realm of pharmaceutical research, this compound has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its ability to participate in diverse chemical reactions makes it a versatile building block for constructing more complex structures. For instance, it has been investigated in the preparation of protease inhibitors and other bioactive molecules that exhibit significant pharmacological properties.

The catalytic system involving Rhodium and (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid has also shown promise in industrial applications. The efficiency and selectivity of this system make it attractive for large-scale synthesis processes. Researchers have demonstrated its effectiveness in converting simple precursors into high-value products with minimal byproduct formation, aligning with green chemistry principles.

Moreover, the study of this compound has contributed to our understanding of metal-organic interactions and their role in catalysis. The coordination between rhodium and the organic moiety provides insights into how such systems can be optimized for enhanced performance. This knowledge is crucial for developing next-generation catalysts that are more efficient and sustainable.

The future directions of research on this compound are promising. Ongoing studies aim to expand its utility by exploring new reaction pathways and applications. The integration of computational methods and machine learning techniques is also being leveraged to predict and design more effective catalysts based on similar molecular frameworks.

In conclusion, (1R)-1-(4-Bromophenyl)-2,2-diphenylcyclopropane-1-carboxylic acid;rhodium (CAS No. 1345974-62-0) represents a significant advancement in the field of catalysis and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers working on pharmaceuticals, materials science, and industrial chemistry. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.